Cas no 61864-67-3 (2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-)

2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)- structure
61864-67-3 structure
Product Name:2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-
CAS No:61864-67-3
MF:C14H10BrNO
MW:288.13930273056
CID:464165
PubChem ID:57372264
Update Time:2025-04-19

2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-
    • 3-(4-bromophenyl)-1-pyridin-2-ylprop-2-en-1-one
    • DTXSID00724890
    • 3-(4-Bromophenyl)-1-(pyridin-2-yl)prop-2-en-1-one
    • 61864-67-3
    • Inchi: 1S/C14H10BrNO/c15-12-7-4-11(5-8-12)6-9-14(17)13-3-1-2-10-16-13/h1-10H
    • InChI Key: CLHHJNBWPIDDIE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C=CC(C1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 286.9946
  • Monoisotopic Mass: 286.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)- Related Literature

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